Cas no 15892-23-6 (2-butanol, (±)-)

2-butanol, (±)- structure
2-butanol, (±)- structure
Product Name:2-butanol, (±)-
CAS No:15892-23-6
MF:C4H10O
MW:74.1216015815735
CID:866002
Update Time:2026-04-29

2-butanol, (±)- Chemical and Physical Properties

Names and Identifiers

    • 2-butanol, (±)-
    • 1-Methyl propanol
    • 1-Methyl-1-propanol
    • 1-Methylpropyl alcohol
    • 2-Butyl alcohol
    • 2-Hydroxybutane
    • Alcool butylique secondaire
    • Butan-2-ol
    • Butane, 2-hydroxy-
    • Butanol secondaire
    • Butanol-2
    • Butylene hydrate
    • CCS 301
    • DL-2-Butanol
    • DL-sec-Butanol
    • Ethyl methyl carbinol
    • Methyl ethyl carbinol
    • n-Butan-2-ol
    • NSC 25499
    • s-Butanol
    • s-Butyl alcohol
    • sec-Butanol
    • sec-Butyl Alcohol
    • sec-C4H9OH

Computed Properties

  • Exact Mass: 74.0732

Experimental Properties

  • Color/Form: Colorless transparent liquid with wine flavor
  • Density: 0.808 g/mL at 25 °C(lit.)
  • Melting Point: −115 °C(lit.)
  • Boiling Point: 98 °C(lit.)
  • Flash Point: 80 °F
  • Refractive Index: n20/D 1.397(lit.)
  • PSA: 20.23
  • Vapor Pressure: 12.5 mm Hg ( 20 °C)

2-butanol, (±)- Security Information

  • Hazardous Material transportation number:UN 1120 3/PG 3
  • WGK Germany:1
  • Hazard Category Code: 10-36/37-67
  • Safety Instruction: 13-24/25-26-46-7/9
  • RTECS:EO1750000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R10;R36/37
  • Safety Term:S13;S24/25;S26;S46;S7/9
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